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Compound of Interest

Compound Name: 2-Chlorobiphenyl

Cat. No.: B015942 Get Quote

An In-depth Technical Guide to 2-Chlorobiphenyl

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Chlorobiphenyl (PCB-1),

including its chemical identifiers, physicochemical properties, toxicological data, and relevant

experimental protocols. 2-Chlorobiphenyl is a monochlorinated biphenyl, one of 209 possible

polychlorinated biphenyl (PCB) congeners.[1][2] Due to the persistence and toxicity of PCBs,

understanding the properties and analytical methods for individual congeners like 2-
Chlorobiphenyl is critical for environmental and toxicological research.[3]

Chemical Identifiers and Synonyms
2-Chlorobiphenyl is registered under CAS number 2051-60-7.[4][5] It is also known by several

synonyms, which are useful to recognize in literature and databases.
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Identifier Value

CAS Number 2051-60-7[4][5][6]

Molecular Formula C₁₂H₉Cl[4][5][6]

Molecular Weight 188.65 g/mol [1][5]

IUPAC Name 1-Chloro-2-phenylbenzene[1]

Synonyms
o-Chlorobiphenyl, 2-Chloro-1,1'-biphenyl, PCB

1, BZ# 1[4][5][6]

EC Number 218-125-6[4][6]

UNII 2E08SP4D3P[5][6]

Physicochemical Properties
2-Chlorobiphenyl is a colorless to pale yellow solid or oily liquid at room temperature.[4] Its

properties, such as low water solubility and high lipophilicity, contribute to its environmental

persistence and bioaccumulation.[3]

Property Value

Melting Point 32-34 °C[5][6]

Boiling Point 274 °C[5][6][7]

Density 1.1499 g/cm³ at 32.5 °C[5][6]

Water Solubility 1.9 - 7.8 mg/L at 25 °C[4][5]

Vapor Pressure 0.00928 mmHg at 25 °C[7]

Flash Point 115.9 °C[7]

LogP (XLogP3) 4.45 - 4.5[1][6]

Stability
Stable under normal conditions; incompatible

with strong oxidizing agents.[5][7]
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Toxicology and Safety Information
2-Chlorobiphenyl is classified as a hazardous substance, posing risks to human health and

the environment.[4] It may cause damage to organs through prolonged or repeated exposure

and is very toxic to aquatic life with long-lasting effects.[7][8]

Parameter Data

GHS Hazard Statements

H373: May cause damage to organs through

prolonged or repeated exposure. H410: Very

toxic to aquatic life with long lasting effects.[5]

GHS Signal Word Warning[5]

Hazard Codes
Xi (Irritant), N (Dangerous for the environment)

[5]

Risk Statements

R33: Danger of cumulative effects. R50/53: Very

toxic to aquatic organisms, may cause long-term

adverse effects in the aquatic environment.[5][7]

Acute Toxicity Oral-mammalian LDL0: 2500 mg/kg[7]

Personal Protective Equipment

Safety glasses, protective gloves (impervious),

and laboratory coat. Use in a well-ventilated

area or under a fume hood.[9]

First Aid: Skin Contact
Immediately wash with water and soap and

rinse thoroughly.[10]

First Aid: Eye Contact
Rinse opened eye for several minutes under

running water.[10]

First Aid: Ingestion
Do NOT induce vomiting. Call a physician or

poison control center immediately.[11][12]

Storage
Store in a cool, dry, and well-ventilated place in

a tightly sealed container.[4][8]

Experimental Protocols
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The analysis of 2-Chlorobiphenyl in environmental and biological matrices is commonly

performed using gas chromatography. EPA Method 8082A is a standard procedure for

determining the concentrations of PCBs as Aroclors or as individual congeners.[13]

Protocol: Analysis of 2-Chlorobiphenyl by EPA Method
8082A
This protocol provides a general workflow. Laboratories should develop their own detailed

standard operating procedures (SOPs) based on this framework.[13]

Sample Extraction:

Aqueous Samples: Use separatory funnel liquid-liquid extraction (Method 3510) or

continuous liquid-liquid extraction (Method 3520).

Solid Samples (Soil, Sediment): Use Soxhlet extraction (Method 3540) or pressurized fluid

extraction (Method 3545).

Solvents: Typically a mixture of hexane and acetone or other suitable solvents. The final

extract must be exchanged into hexane or isooctane.[13]

Extract Cleanup:

To remove interfering compounds, extracts must be cleaned up prior to GC analysis.

Sulfur Removal (Method 3660): Use copper powder or mercury to remove sulfur from

sediment/soil extracts.

Adsorption Chromatography (Method 3620): Use a florisil column to separate PCBs from

other interfering compounds like pesticides.

Instrumental Analysis:

Technique: Gas Chromatography with an Electron Capture Detector (GC-ECD) or

Electrolytic Conductivity Detector (GC-ELCD).[13]
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Column: A narrow- or wide-bore fused-silica capillary column is used. A dual-column

system is often employed for confirmation.[13]

Calibration: Prepare calibration standards using a certified solution of 2-Chlorobiphenyl
(PCB 1). When analyzing for Aroclors, standards for the relevant Aroclor mixtures (e.g.,

1016, 1242, 1254) are used.[13][14]

Injection: Inject a 1-2 µL aliquot of the cleaned-up extract into the GC system.[13]

Quantification:

Identify 2-Chlorobiphenyl in the sample chromatogram by comparing its retention time to

that of the calibration standard.

Quantify the concentration by comparing the peak area or height from the sample to the

calibration curve.
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Caption: Workflow for the analysis of 2-Chlorobiphenyl using EPA Method 8082A.

Biological Activity and Signaling Pathways
Polychlorinated biphenyls, particularly the coplanar or "dioxin-like" congeners, are known to

exert their toxic effects primarily through the activation of the Aryl Hydrocarbon Receptor (AhR).

[3] While 2-Chlorobiphenyl (a mono-ortho PCB) has a less rigid structure than coplanar PCBs,

it can still contribute to the overall toxic burden. The AhR is a ligand-activated transcription

factor that regulates the expression of genes involved in metabolism, including cytochrome

P450 enzymes like CYP1A1.
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Upon entering the cell, the PCB congener binds to the AhR complex in the cytoplasm, causing

the release of chaperone proteins and the translocation of the complex into the nucleus. In the

nucleus, the AhR-ligand complex dimerizes with the AhR Nuclear Translocator (ARNT) protein.

This new complex then binds to specific DNA sequences known as Dioxin Response Elements

(DREs) in the promoter region of target genes, initiating their transcription. The resulting

proteins, such as CYP1A1, are involved in metabolizing foreign compounds but can also lead

to the production of reactive oxygen species and downstream toxic effects.
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Simplified Aryl Hydrocarbon Receptor (AhR) Pathway for PCBs
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Caption: Simplified Aryl Hydrocarbon Receptor (AhR) signaling pathway.
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Classification and Environmental Context
2-Chlorobiphenyl is a single member of a large class of compounds that have significant

environmental and health implications. Understanding its place within this classification is key

to contextualizing research findings.
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Caption: Classification of 2-Chlorobiphenyl and its environmental context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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